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Compound of Interest

Compound Name: N,N-Didesmethyl Mifepristone-d4

Cat. No.: B12400303 Get Quote

Technical Guide: N,N-Didesmethyl Mifepristone-
d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N-Didesmethyl Mifepristone-
d4, a deuterated analog of a mifepristone metabolite. It is primarily used as an internal

standard in analytical and pharmacokinetic research to ensure accurate quantification of

mifepristone and its metabolites in biological samples.[1]

Chemical and Physical Data
The following tables summarize the key quantitative data for N,N-Didesmethyl Mifepristone-
d4. This information has been compiled from various chemical suppliers and research articles.
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Identifier Value

IUPAC Name
(11β, 17β)-11-(4-aminophenyl-d4)-17-hydroxy-

17-(1-propyn-1-yl)-Estra-4, 9-dien-3-one[1]

Synonyms

RU 42848, N-Didesmethyl Mifepristone,

(8S,11R,13S,14S,17S)-11-(4-Aminophenyl-

2,3,5,6-d4)-17-hydroxy-13-methyl-17-(prop-1-

yn-1-yl)-1,2,6,7,8,11,12,13,14,15,16,17-

dodecahydro-3H-cyclopenta[a]phenanthren-3-

one[1][2]

CAS Number
Not available for the deuterated form. The non-

labeled compound is 104004-92-4.[3][4]

Molecular Formula C₂₇H₂₇D₄NO₂[1][3][5][6]

Molecular Weight 405.57 g/mol [1][3][5][6]

Property Value

Form Solid[2]

Color Yellow[2]

Storage -20°C Freezer[2]

Solubility Chloroform (Slightly), Methanol (Slightly)[2]

Metabolic Pathway of Mifepristone
Mifepristone undergoes metabolism in the liver, primarily through N-demethylation and

hydroxylation, catalyzed by the CYP3A4 enzyme.[7] This process leads to the formation of

several metabolites, including N-monodemethylated (RU 42 633) and N,N-didesmethylated

(RU 42 848) forms.[7] The deuterated N,N-Didesmethyl Mifepristone-d4 serves as a crucial

internal standard for quantifying these metabolites in pharmacokinetic studies.[1]
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Caption: Metabolic pathway of Mifepristone.

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis and analysis of a particular

batch of N,N-Didesmethyl Mifepristone-d4 is proprietary to the manufacturer, a general

workflow for the quality control of such a chemical standard is outlined below. The primary

analytical technique for the quantification of mifepristone and its metabolites is Ultra-High-

Performance Liquid Chromatography coupled with tandem mass spectrometry (UHPLC-QqQ-

MS/MS).[8]

General UHPLC-QqQ-MS/MS Method for Quantification

Sample Preparation:

A stock solution of N,N-Didesmethyl Mifepristone-d4 is prepared in a suitable organic

solvent (e.g., methanol).

Calibration standards are prepared by spiking blank biological matrix (e.g., plasma) with

known concentrations of the non-labeled analyte and a fixed concentration of the

deuterated internal standard.

Biological samples for analysis are thawed and vortexed. An aliquot is transferred to a

clean tube, and the internal standard solution is added.

Protein precipitation is performed by adding a precipitating agent (e.g., acetonitrile),

followed by vortexing and centrifugation to separate the supernatant.
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The supernatant is then transferred for analysis.

Chromatographic Conditions (Illustrative):

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of two solvents, such as water with 0.1% formic acid (A) and

acetonitrile with 0.1% formic acid (B).

Flow Rate: A typical flow rate for UHPLC.

Injection Volume: A small volume, typically in the microliter range.

Mass Spectrometric Conditions (Illustrative):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-

product ion transitions for both the analyte and the internal standard. This provides high

selectivity and sensitivity.
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Caption: General workflow for sample analysis.
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Application in Research
N,N-Didesmethyl Mifepristone-d4 is an essential tool for:

Pharmacokinetic Studies: To accurately determine the absorption, distribution, metabolism,

and excretion of mifepristone.

Therapeutic Drug Monitoring: To ensure drug concentrations are within the therapeutic

range.

Forensic Toxicology: For the precise identification and quantification of mifepristone and its

metabolites in forensic investigations.[8]

The use of a stable isotope-labeled internal standard like N,N-Didesmethyl Mifepristone-d4 is

critical for correcting for matrix effects and variations in instrument response, thereby ensuring

the reliability and accuracy of the analytical results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N,N-Didesmethyl Mifepristone-d4 certificate of
analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400303#n-n-didesmethyl-mifepristone-d4-
certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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